Cas no 176787-42-1 (Carbonic acid, cyclohexyl 4-nitrophenyl ester)

• Product Name: Carbonic acid, cyclohexyl 4-nitrophenyl ester
• CAS No: 176787-42-1
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• MDL: MFCD30185827
• CID: 1369402
• PubChem ID: 10989162
• Update Time: 2025-09-21

Carbonic acid, cyclohexyl 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, cyclohexyl 4-nitrophenyl ester
• cyclohexyl (4-nitrophenyl) carbonate
• cyclohexyl (4-nitrophenyl) carbonate(WXC03010)
• W12149
• cyclohexyl(4-nitrophenyl)carbonate
• Carbonic acid cyclohexyl ester 4-nitro-phenyl ester
• cyclohexyl (4-nitrophenyl)carbonate
• Cyclohexyl 4-nitrophenyl carbonate
• MFCD30185827
• NTGDMUVJXIBLHH-UHFFFAOYSA-N
• AKOS027430070
• SCHEMBL3285385
• AS-62890
• Carbonic acid cyclohexyl ester 4-nitrophenyl ester
• A1-10041
• SY127669
• DB-100918
• 176787-42-1
• BHA78742

• MDL： MFCD30185827
• Inchi： 1S/C13H15NO5/c15-13(18-11-4-2-1-3-5-11)19-12-8-6-10(7-9-12)14(16)17/h6-9,11H,1-5H2
• InChI Key： NTGDMUVJXIBLHH-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])C1CCCCC1

Computed Properties

• Exact Mass: 265.09505
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes